![molecular formula C19H15F2N3O2 B2591074 2-fluoro-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide CAS No. 921804-06-0](/img/structure/B2591074.png)
2-fluoro-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide
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Overview
Description
2-fluoro-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound has shown promising results in various studies, particularly in the field of oncology.
Scientific Research Applications
Antimicrobial and Antifungal Applications
Fluorinated benzamides, including derivatives with thiazole and thiazolidine moieties, have shown promising antimicrobial and antifungal activities. The presence of fluorine atoms, particularly at specific positions in the benzoyl group, is essential for enhancing antimicrobial efficacy against a variety of pathogens, including Gram-positive and Gram-negative bacteria as well as fungi (Desai, Rajpara, & Joshi, 2013).
Neuroimaging and Diagnostic Applications
Fluorine-containing benzamide analogs have been developed as selective molecular imaging probes for quantifying receptor densities in the brain, particularly in the context of neurodegenerative diseases like Alzheimer's. These compounds, when used with positron emission tomography (PET), enable the in vivo visualization and quantification of specific neuronal receptors, aiding in the diagnosis and understanding of neurodegenerative conditions (Kepe et al., 2006).
Synthesis of Fluorinated Heterocycles
The unique electrophilic reactivity conferred by fluorine atoms at specific positions on benzamide derivatives facilitates the synthesis of a diverse range of fluorinated heterocycles. These compounds are of significant interest due to their potential applications in pharmaceutical and agrochemical industries, showcasing the utility of fluorinated benzamides as precursors in heterocyclic synthesis (Meiresonne et al., 2015).
Anticancer and Antiviral Research
Fluorinated compounds derived from benzamide structures have been explored for their potential in anticancer and antiviral therapies. For instance, fluorine-substituted 1,2,4-triazinones have shown promising activity against HIV-1 and as CDK2 inhibitors, illustrating the role of fluorine in enhancing the biological activity of these compounds for therapeutic applications (Makki, Abdel-Rahman, & Khan, 2014).
Safety and Hazards
properties
IUPAC Name |
2-fluoro-N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15F2N3O2/c20-14-7-5-13(6-8-14)17-9-10-18(25)24(23-17)12-11-22-19(26)15-3-1-2-4-16(15)21/h1-10H,11-12H2,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVCFNWBQKDVWND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15F2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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